Cas no 769-38-0 (2,5-Cyclohexadiene-1,4-dione, 2,3,5-trifluoro-)

2,5-Cyclohexadiene-1,4-dione, 2,3,5-trifluoro- structure
769-38-0 structure
Product name:2,5-Cyclohexadiene-1,4-dione, 2,3,5-trifluoro-
CAS No:769-38-0
MF:C6HF3O2
MW:162.066152334213
CID:983048
PubChem ID:21282859

2,5-Cyclohexadiene-1,4-dione, 2,3,5-trifluoro- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadiene-1,4-dione, 2,3,5-trifluoro-
    • 2,3,5-trifluorocyclohexa-2,5-diene-1,4-dione
    • SCHEMBL9861075
    • 2,5-Cyclohexadiene-1,4-dione,2,3,5-trifluoro-
    • DTXSID80611956
    • 769-38-0
    • Inchi： InChI=1S/C6HF3O2/c7-2-1-3(10)4(8)5(9)6(2)11/h1H
    • InChI Key： XZUKPUPEYNAPPU-UHFFFAOYSA-N
    • SMILES： C1=C(C(=O)C(=C(C1=O)F)F)F

Computed Properties

  • Exact Mass: 161.99286376g/mol
  • Monoisotopic Mass: 161.99286376g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 34.1Ų

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